Cas no 1806998-78-6 (2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide)

• Product Name: 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide
• CAS No: 1806998-78-6
• MF: C₇H₆BrF₃N₂O₃S
• MW: 335.098350048065
• CID: 4791332
• Update Time: 2025-06-15

2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C7H6BrF3N2O3S/c8-3-1-2-4(17(13,14)15)5(12)6(3)16-7(9,10)11/h1-2H,12H2,(H2,13,14,15)
• InChI Key： YTDIOKCVTCNSJI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1OC(F)(F)F)N)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2.2
• Topological Polar Surface Area: 104

Additional information on 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide

Introduction to 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide (CAS No. 1806998-78-6)

2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806998-78-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, including its amino, bromo, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in therapeutic interventions.

The sulfonamide functional group in 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide plays a crucial role in its reactivity and interaction with biological targets. Sulfonamides are renowned for their ability to act as hydrogen bond donors and acceptors, which facilitates their binding to various biomolecules. This property makes them valuable scaffolds in the design of inhibitors targeting enzymes and receptors involved in disease pathways. The presence of a bromine atom at the 4-position introduces electrophilic characteristics to the aromatic ring, enhancing its reactivity in cross-coupling reactions commonly employed in drug synthesis.

The trifluoromethoxy group at the 3-position adds a layer of electronic modulation to the molecule. Fluoro substituents are frequently incorporated into pharmaceutical compounds due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The electron-withdrawing nature of the trifluoromethoxy group can influence the electronic distribution across the aromatic system, potentially affecting the compound's solubility and bioavailability. These structural elements collectively contribute to the compound's versatility as a building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced biological activity. The compound 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide has been explored as a potential lead molecule in several therapeutic areas. One notable area of interest is its application in anti-inflammatory drug development. Sulfonamides have demonstrated efficacy in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The unique structural motifs present in this compound may offer advantages over existing anti-inflammatory agents by providing higher selectivity or improved pharmacokinetic profiles.

Additionally, this compound has shown promise in antimicrobial research. The sulfonamide moiety is known for its historical role in combating bacterial infections, particularly through inhibition of bacterial folic acid synthesis. The introduction of halogen substituents like bromine and fluorine can enhance the antimicrobial activity by improving interactions with bacterial enzymes. Current studies are investigating how modifications at different positions of the benzene ring can fine-tune the spectrum of activity against Gram-positive and Gram-negative bacteria, as well as other microorganisms.

The trifluoromethoxy group also contributes to the potential antiviral properties of 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide. Fluoro-substituted compounds have been successfully employed in antiviral drugs due to their ability to interfere with viral replication mechanisms. For instance, some fluoro-sulfonamides have been shown to inhibit viral proteases or polymerases by stabilizing transition states or disrupting enzyme-substrate interactions. Further research is needed to fully elucidate the antiviral potential of this specific compound, but preliminary data suggest that it may exhibit inhibitory effects against certain viral strains.

In terms of synthetic chemistry, 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide serves as a valuable intermediate for constructing more complex molecules. Its reactive sites allow for various functionalization strategies, including Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical synthesis to introduce aryl groups with high regioselectivity. The presence of both bromine and amino groups provides multiple handles for further derivatization, enabling chemists to tailor the compound's properties for specific applications.

The development of new synthetic methodologies for this compound has also been a focus of recent research. Efficient synthetic routes not only reduce production costs but also improve scalability for industrial applications. Researchers have explored catalytic methods that minimize waste and enhance yield, aligning with green chemistry principles. These advancements are crucial for ensuring that promising compounds like 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide can be translated from laboratory-scale synthesis to commercial production.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential biological targets for this compound. High-throughput virtual screening allows researchers to rapidly assess binding affinities and interactions with various protein targets using molecular docking simulations. This approach has accelerated the identification of lead compounds and reduced the time required for experimental validation. Preliminary docking studies on 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide have suggested potential interactions with enzymes involved in metabolic disorders and cancer pathways, warranting further experimental investigation.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. Studies on related sulfonamide compounds have provided insights into factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). While specific data on 2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide is still being gathered, understanding these parameters early in drug development can help optimize formulation strategies and predict potential side effects. Advanced techniques like quantum mechanics/molecular mechanics (QM/MM) simulations are being used to model how this compound behaves within biological systems, providing valuable insights into its pharmacokinetic behavior.

In conclusion,2-Amino-4-bromo-3-(trifluoromethoxy)benzenesulfonamide (CAS No. 1806998-78-6) represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features offer multiple opportunities for therapeutic applications across various disease areas, including anti-inflammatory, antimicrobial, and antiviral treatments. Ongoing research efforts are focused on elucidating its biological activities through both experimental and computational methods, while also optimizing synthetic routes for efficient production.